Dimethyl 4,4'-stilbenedicarboxylate
Overview
Description
Dimethyl 4,4’-stilbenedicarboxylate is a chemical compound with the formula C18H16O4 . It has a molecular weight of 296.3172 .
Synthesis Analysis
The synthesis of Dimethyl 4,4’-stilbenedicarboxylate involves a series of steps. The process starts with DMF (100 mL) and methyl 4-formylbenzoate (13.9 g, 0.13 mole) added to the product solution. Sodium methoxide (7 g) is then added to the solution while maintaining the temperature at 25° to 35° C. After heating for an additional 4 hours, water (100 mL) is slowly added to precipitate the product. The product is then collected by filtration, washed with water until the filtrate has a pH of 5 to 7, and then washed with methanol. After drying at 60° C. under vacuum, Dimethyl 4,4’-stilbenedicarboxylate is obtained in a 65% yield.
Molecular Structure Analysis
The molecular structure of Dimethyl 4,4’-stilbenedicarboxylate can be represented by the IUPAC Standard InChI: InChI=1S/C18H16O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h3-12H,1-2H3/b4-3+ .
Physical And Chemical Properties Analysis
Dimethyl 4,4’-stilbenedicarboxylate has a density of 1.2±0.1 g/cm3, a boiling point of 448.3±34.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . It has an enthalpy of vaporization of 70.7±3.0 kJ/mol and a flash point of 226.3±24.1 °C . The compound has a molar refractivity of 87.2±0.3 cm3, and it accepts 4 hydrogen bonds .
Scientific Research Applications
Chemical Structure and Properties
“Dimethyl 4,4’-stilbenedicarboxylate” has the molecular formula C18H16O4 and a molecular weight of 296.3172 . It is also known by its IUPAC name, "(E)-Dimethyl 4,4’-(ethene-1,2-diyl)dibenzoate" .
Use in Metal-Organic Frameworks (MOFs)
This compound has been used in the construction of metal-organic frameworks (MOFs) . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. In a study, six isoreticular MOFs based on zinc, cadmium, and cobalt ions, 4,4’-stilbenedicarboxylic acid, and flexible ligands were prepared . The assembly of stilbenedicarboxylate and imidazolyl ligands led to multifunctional materials with excellent photoluminescence and good sorption capacity for carbon dioxide and iodine vapor .
Use in Coordination Polymers
The 4,4’-stilbenedicarboxylate linker is one of the most explored stilbene derivatives commonly used as a bridging ligand in the construction of coordination polymers with different dimensionality . Coordination polymers are a class of compounds with a structure consisting of a metal ion center and organic ligands that create a repeating array of coordination centers.
Mechanism of Action
properties
IUPAC Name |
methyl 4-[(E)-2-(4-methoxycarbonylphenyl)ethenyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h3-12H,1-2H3/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOODVYOWCWQPMV-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=CC2=CC=C(C=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=C/C2=CC=C(C=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 4,4'-stilbenedicarboxylate | |
CAS RN |
10374-80-8 |
Source
|
| Record name | Dimethyl 4,4'-stilbenedicarboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010374808 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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